Cas no 4638-79-3 (Benzeneacetaldehyde, a-chloro-)

• Product Name: Benzeneacetaldehyde, a-chloro-
• CAS No: 4638-79-3
• MF: C₈H₇ClO
• MW: 154.593581438065
• CID: 328440
• PubChem ID: 10757
• Update Time: 2025-04-19

Benzeneacetaldehyde, a-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-chloro-
• 2-Chloro-1-phenylethanone
• 2-chloro-2-phenylacetaldehyde
• 2-Chloroacetophenone
• (+/-)-Chloro(phenyl)acetaldehyde
• 2-chloro-2-phenylethanal
• 2-Chloro-2-propenoyl chloride
• 2-chloroacrylic acid chloride
• 2-Chloroacrylloyl chloride
• 2-Chloroacrylylchloride
• 2-Propenoyl chloride, 2-chloro-
• 2-Propenoyl chloride, 2-chloro- (9CI)
• AC1L1JX4
• ACRYLOYL CHLORIDE, 2-CHLORO-
• BRN 1740700
• chloro-2 phenyl-2 ethanol
• NCGC00091207-02
• Phenylchloromethylketone
• a-Chloroacetophenone
• A-Chloro acetophenone
• 4638-79-3
• BRN 0507950
• .alpha.-Phenacyl chloride
• Chloroacetophenone, 2-
• Chemical mace
• NM-003
• alpha-Chloroacetophenone
• omega-Chloroacetophenone
• NS00020661
• EINECS 208-531-1
• Nutmeg oleoresin
• 2-chloroacetophenon
• AI3-52322
• 2-Chloroacetophenone(phenacylchloride)
• PHENYL CHLOROMETHYLKETONE
• (2-Chloro-1-oxoethyl)benzene
• FEMA No. 2654
• Chloroacetophenone (CN), solid
• Phenyl chloromethyl ketone
• Mace (Myristica fragrans Houtt.)
• .OMEGA.-CHLOROACETOPHENONE [MI]
• Acetophenone, 2-chloro-
• NCI-C56484
• NCGC00091207-05
• NCGC00091207-03
• 2-Chloroacetophenone, purum, >=98.0% (GC)
• 88B5039IQG
• HSDB 972
• Caswell No. 179C
• Chloroacetyl benzene
• 2-Chloroacetophenone, 98%
• UNII-88B5039IQG
• FEMA No. 2652
• minyak phuli pala
• NCGC00254035-01
• Chloracetophenone
• DTXCID90293
• 4-07-00-00641 (Beilstein Handbook Reference)
• Chloroacetophenone (CN), liquid [UN1697] [Poison]
• .omega.-Chloroacetophenone
• CHLOROACETOPHENONE [MART.]
• 2-chloro acetophenone
• 8007-12-3
• NCGC00091207-04
• OMEGA-CHLOROACETOPHENONE [HSDB]
• mace indonesia oil fg 5
• minyak bunga pala
• CAS-532-27-4
• UNII-9KKX6I0U7Z
• STR01480
• NSC41666
• 2-Chloro-1-phenyl-ethanone
• UN1697
• Nutmeg fat
• CHEMBL105712
• NCI-C55107
• 1-Chloroacetophenone
• WLN: G1VR
• CHLOROACETOPHENONE
• Benzoylmethyl chloride
• NCGC00259624-01
• ?-Chloroacetophenone
• I+/--chloroacetophenone
• Chloroacetophenone (CN), solid [UN1697] [Poison]
• .alpha.-Chloroacetophenone
• Phenacyl chloride
• 2-Chloro-1-phenylethan-1-one
• Tox21_202075
• GTPL6285
• Phenacylchloride
• 2-chloro-acetophenone
• Tear Gas
• CCRIS 2370
• MFCD00000933
• FEMA No. 2653
• Q284209
• CN (lacrimator)
• 1-Phenyl-2-chloro-1-ethanone
• EPA Pesticide Chemical Code 018001
• Ethanone, 2-chloro-1-phenyl-
• NCGC00091207-01
• 9KKX6I0U7Z
• DTXSID9020293
• UN 1697
• AKOS000200777
• HSDB 1950
• NSC-41666
• SCHEMBL55444
• Halomethyl Phenyl Ketone deriv. 21
• Z57834468
• BDBM7873
• Chloroacetophenone (CN), liquid
• Tox21_300045
• 532-27-4
• 2-Chloroacetophenone (CN)
• Mace (lacrimator)
• mace oil east indian
• AMY8878
• NSC 41666
• Q-200259
• Mace
• Chloromethyl phenyl ketone

• Inchi： 1S/C8H7ClO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： IMACFCSSMIZSPP-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 154.0185425g/mol
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.08